Cas no 1261441-95-5 (4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261441-95-5
• MF: C₁₂H₇F₃N₂O₃
• MW: 284.190793275833
• CID: 4800143
• Update Time: 2025-06-08

4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3N2O3/c13-12(14,15)9-4-2-1-3-7(9)8-5-16-6-10(11(8)18)17(19)20/h1-6H,(H,16,18)
• InChI Key： MNBFREJNIJNKAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CNC=C(C1=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 491
• XLogP3: 2.7
• Topological Polar Surface Area: 74.9

Additional information on 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261441-95-5)

4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261441-95-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. The presence of a hydroxyl group, a nitro group, and a trifluoromethyl-substituted phenyl ring makes it an intriguing candidate for further investigation.

The chemical structure of 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine is composed of a pyridine ring with specific functional groups attached. The hydroxyl group at the 4-position and the nitro group at the 3-position contribute to its reactivity and biological activity. The trifluoromethyl-substituted phenyl ring at the 5-position adds to its stability and lipophilicity, making it an ideal candidate for drug design and development.

Recent studies have highlighted the multifaceted biological activities of 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine has also shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be further explored for its anticancer activity in various types of cancer, including breast cancer, lung cancer, and colorectal cancer.

The pharmacokinetic properties of 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its effective use in drug formulations. Furthermore, its lipophilic nature enhances its ability to cross biological membranes, facilitating its distribution to target tissues.

The safety profile of 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that it has a low toxicity profile at therapeutic concentrations, making it a safe candidate for further clinical development. However, continued monitoring and rigorous safety evaluations are essential to ensure its long-term safety and efficacy.

In conclusion, 4-Hydroxy-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261441-95-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its use in clinical settings.